Cas no 1865920-91-7 (4-(2-Methoxy-1,3-thiazol-5-yl)but-3-en-2-amine)

• Product Name: 4-(2-Methoxy-1,3-thiazol-5-yl)but-3-en-2-amine
• CAS No: 1865920-91-7
• MF: C₈H₁₂N₂OS
• MW: 184.258680343628
• CID: 6089211
• PubChem ID: 130590588
• Update Time: 2025-05-20

4-(2-Methoxy-1,3-thiazol-5-yl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxy-1,3-thiazol-5-yl)but-3-en-2-amine
• EN300-1865930
• 1865920-91-7
• 4-(2-Methoxy-1,3-thiazol-5-yl)but-3-en-2-amine

• Inchi： 1S/C8H12N2OS/c1-6(9)3-4-7-5-10-8(11-2)12-7/h3-6H,9H2,1-2H3/b4-3+
• InChI Key： DLXWTSQKQZTNNL-ONEGZZNKSA-N
• SMILES： S1C(=NC=C1/C=C/C(C)N)OC

Computed Properties

• Exact Mass: 184.06703418g/mol
• Monoisotopic Mass: 184.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 76.4Ų

Additional information on 4-(2-Methoxy-1,3-thiazol-5-yl)but-3-en-2-amine

4-(2-Methoxy-1,3-thiazol-5-yl)but-3-en-2-amine: A Comprehensive Overview

The compound 4-(2-Methoxy-1,3-thiazol-5-yl)but-3-en-2-amine, identified by the CAS number 1865920-91-7, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazole derivatives, which are known for their versatile properties and wide-ranging applications in drug discovery and material science. The structure of this compound consists of a thiazole ring substituted with a methoxy group at position 2 and an aminoalkene group at position 5, making it a unique member of the thiazole family.

Recent studies have highlighted the importance of thiazole derivatives in the development of new therapeutic agents. The presence of the thiazole ring in this compound contributes to its stability and reactivity, making it a valuable building block for synthesizing more complex molecules. The methoxy group at position 2 enhances the compound's solubility and bioavailability, while the aminoalkene group at position 5 provides opportunities for further functionalization and biological activity modulation.

The synthesis of 4-(2-Methoxy-1,3-thiazol-5-yl)but-3-en-2-amine involves a multi-step process that typically begins with the preparation of the thiazole ring. This is followed by substitution reactions to introduce the methoxy and aminoalkene groups. Researchers have explored various synthetic pathways, including condensation reactions, nucleophilic substitutions, and catalytic processes, to optimize the yield and purity of this compound. Recent advancements in catalytic chemistry have enabled more efficient and environmentally friendly methods for its synthesis.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical research, it has been investigated as a potential lead compound for developing drugs targeting various diseases. For instance, studies have demonstrated its ability to inhibit certain enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent. Additionally, its role as a precursor for more complex bioactive molecules has been explored in drug design.

The biological activity of 4-(2-Methoxy-1,3-thiazol-5-yl)but-3-en-2-amines has been extensively studied using modern techniques such as molecular docking and in vitro assays. These studies have revealed its ability to interact with key biological targets, such as receptors and enzymes, which is crucial for its therapeutic potential. Furthermore, computational studies have provided insights into its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are essential for drug development.

In material science, this compound has been considered for applications in polymer chemistry due to its ability to form stable bonds with other molecules. Its unique structure allows it to serve as a cross-linking agent or a functional monomer in polymer synthesis. Recent research has focused on its use in developing advanced materials with tailored properties for applications in electronics and biotechnology.

The environmental impact of this compound is another area of interest. Studies have been conducted to assess its biodegradability and toxicity under various conditions. These studies are critical for ensuring that its use does not pose risks to ecosystems or human health. Results from these investigations have informed guidelines for safe handling and disposal of this compound.

In conclusion, 4-(2-Methoxy-1,3-thiazol-5-yL)but -3-en -2 -amine, with CAS number 1865920 -91 -7, is a versatile compound with significant potential across multiple fields. Its unique structure enables diverse applications in pharmaceuticals, material science, and beyond. Ongoing research continues to uncover new insights into its properties and uses, positioning it as an important molecule in modern chemistry.